molecular formula C27H27N3O3S2 B2957880 N-(3-(benzo[d]thiazol-2-yl)phenyl)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamide CAS No. 361173-45-7

N-(3-(benzo[d]thiazol-2-yl)phenyl)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamide

Cat. No. B2957880
CAS RN: 361173-45-7
M. Wt: 505.65
InChI Key: MKTIKLFEBGYHBV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-(benzo[d]thiazol-2-yl)phenyl)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C27H27N3O3S2 and its molecular weight is 505.65. The purity is usually 95%.
BenchChem offers high-quality N-(3-(benzo[d]thiazol-2-yl)phenyl)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(benzo[d]thiazol-2-yl)phenyl)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial Agents

Compounds containing the benzothiazole moiety have been extensively studied for their antibacterial properties . The structure of this compound suggests potential efficacy against both Gram-positive and Gram-negative bacteria. Research indicates that derivatives of benzothiazole can be synthesized to target specific bacterial strains, with variations in the molecular structure affecting the minimum inhibitory concentration (MIC) values. This compound could be part of a new class of antibacterial agents, addressing the growing concern of antibiotic resistance.

Anticancer Activity

Benzothiazole derivatives have been associated with anticancer activity. The compound could be investigated for its potential to inhibit cancer cell growth or metastasis. Given the structural complexity and the presence of sulfonyl and carboxamide groups, it may interact with various biological targets involved in cancer progression .

Transfer Hydrogenation Catalysts

The related benzothiazole compounds have been used in the synthesis of ruthenium (II) complexes, which are catalysts for transfer hydrogenation reactions . This compound could potentially serve as a ligand in similar complexes, contributing to the development of new catalytic processes that are more efficient and selective.

Optoelectronic Materials

Benzothiazole derivatives have shown promise in the field of optoelectronics due to their photophysical properties . The compound could be a key material in the development of new products such as organic light-emitting diodes (OLEDs), solar cells, or other photonic devices.

Analytical Tools

The unique photophysical phenomena exhibited by benzothiazole compounds make them suitable for use in analytical chemistry . This compound could be utilized in the design of fluorescent probes or sensors, aiding in the detection and measurement of various chemical species.

Anti-Inflammatory Agents

Benzothiazole and its derivatives have been explored for their anti-inflammatory properties . The compound could be modified to enhance its efficacy as an anti-inflammatory agent, potentially leading to the development of new medications for conditions like arthritis or other inflammatory diseases.

properties

IUPAC Name

N-[3-(1,3-benzothiazol-2-yl)phenyl]-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C27H27N3O3S2/c1-18-14-19(2)17-30(16-18)35(32,33)23-12-10-20(11-13-23)26(31)28-22-7-5-6-21(15-22)27-29-24-8-3-4-9-25(24)34-27/h3-13,15,18-19H,14,16-17H2,1-2H3,(H,28,31)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MKTIKLFEBGYHBV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=CC(=C3)C4=NC5=CC=CC=C5S4)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C27H27N3O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

505.7 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.